N-Benzyl-N-cyclohexylacetamide
Overview
Description
N-Benzyl-N-cyclohexylacetamide (BCA) is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BCA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 241.38 g/mol.
Scientific Research Applications
Antimicrobial Activity : N-Benzyl-N-furfurylacetamide and N-cyclohexyl-N-furfurylacetamide show promising activity against bacteria and white-rot-fungi. This suggests potential as anti-fungal agents in cultural heritage protection and conservation (Wang, Gu, & Wang, 2019).
Psychoactive Substance Synthesis : Some N-alkyl-arylcyclohexylamines, perceived as ketamine-like dissociative substances, are synthesized for forensic and legislative purposes. These substances act via antagonism of the N-methyl-D-aspartate (NMDA) receptor, a key area in psychoactive research (Wallach et al., 2016).
Drug Design and Synthesis : N-cyclohexyl compounds are useful in new drug design, particularly in the synthesis of pseudopeptidic (S)-6-amino-5-oxo-1,4-diazepines and (S)-3-benzyl-2-oxo-1,4-benzodiazepines. These compounds are enantiomerically pure and significant for pharmaceutical research (Lecinska et al., 2010).
Leukemia Cell Differentiation : N-Substituted amides, including N-Cyclohexylacetamide, have been found effective in inducing leukemic cell differentiation in vitro. This highlights their potential in cancer treatment research (Li et al., 1981).
Chemical Synthesis Techniques : Studies also include the benzylation of N-phenyl-2-phenylacetamide under microwave irradiation, showing the versatility of N-Benzyl-N-cyclohexylacetamide in organic synthesis (Mijin et al., 2008).
Molecular Docking and Antimicrobial Agents : Molecular docking studies using 2-Cyano-N-arylacetamide in the synthesis of nitrogenous heterocycles demonstrate the antimicrobial potential of these compounds (Ewies & Abdelsalaam, 2020).
properties
IUPAC Name |
N-benzyl-N-cyclohexylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-13(17)16(15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2,4-5,8-9,15H,3,6-7,10-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNBDCPMEUVXANP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC=CC=C1)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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